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Compound of Interest
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Compound Name:
terpolymer

cat. No.: B3182867

Ethylene Propylene Diene Monomer (EPDM) roofing membranes have been a mainstay in the
commercial roofing industry for decades, lauded for their longevity and resilience. This guide
provides an in-depth comparison of EPDM's long-term durability against other common single-
ply and multi-ply roofing systems, supported by experimental data and standardized testing
protocols.

Comparative Performance of Roofing Materials

The selection of a roofing material is a critical decision in building design and maintenance,
with long-term durability being a primary concern. The following tables summarize the
guantitative performance of EPDM in comparison to Thermoplastic Olefin (TPO), Polyvinyl
Chloride (PVC), and Modified Bitumen roofing systems.

Table 1: Lifespan and General Durability
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Modified
Feature EPDM TPO PVC .
Bitumen
) ) 25-50+ years[1]
Typical Lifespan e 15-30 years 20-40 years 10-20 years[1]
Good, but can Good to
UV Resistance Excellent[2] degrade over Excellent Excellent (with
time coatings)
Can become

o Good, but can
Flexibility in Cold  Excellent[4] )
become brittle

Good, but can o
) brittle in extreme
become brittle
cold

Puncture Better than
] Good
Resistance EPDM[5]

Excellent Excellent

Table 2: Physical Properties of New and Aged EPDM Membranes

Data from long-term weathering studies demonstrate EPDM's ability to retain its physical

properties over extended periods. A study by the EPDM Roofing Association (ERA) on

membranes aged 28 to 32 years found they were still performing "like new".

. ASTM D4637 Minimum
Physical Property

Aged EPDM (28-32 years)

(New)
Tensile Strength 9.0 MPa Exceeded minimum standard
) Four of five samples exceeded

Elongation 300% o

the minimum for aged EPDM
Tear Resistance 26.0 kN/m N/A

Both tested samples
Factory Seam Strength N/A surpassed manufacturer

minimums

Experimental Protocols
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The durability and performance of roofing materials are evaluated using standardized testing
procedures developed by organizations such as ASTM International. Below are detailed
methodologies for key experiments cited in the evaluation of EPDM roofing.

ASTM D4637: Standard Specification for EPDM Sheet
Used in Single-Ply Roof Membrane

This standard outlines the physical property requirements for EPDM roofing sheets.

¢ Objective: To ensure the EPDM material meets minimum quality standards for roofing
applications.

e Procedure:

o Specimen Preparation: Samples of the EPDM sheet are cut to specific dimensions as
required by the individual test methods referenced within the standard.

o Testing: A series of tests are conducted to measure properties including:
» Thickness: Measured using a micrometer.

» Tensile Strength and Elongation: Determined using a tensile testing machine that pulls
the material until it breaks (ASTM D412).

» Tear Resistance: The force required to tear the material is measured (ASTM D624).

= Brittleness Point: The temperature at which the material fractures upon impact is
determined.

= Ozone Resistance: The material is exposed to a specific concentration of ozone to
assess its resistance to cracking.

= Heat Aging: Samples are placed in a hot air oven for a specified time and temperature,
after which their physical properties are re-tested to assess degradation.

o Analysis: The results are compared against the minimum requirements outlined in the
ASTM D4637 standard.
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ASTM G154 & G155: Accelerated Weathering Tests

These tests simulate the effects of natural weathering on roofing membranes in a condensed
timeframe.

» Objective: To evaluate the resistance of the roofing material to UV radiation, moisture, and
heat.

e Apparatus:
o ASTM G154: Uses fluorescent UV lamps to simulate sunlight.

o ASTM G155: Employs a xenon arc lamp which provides a closer match to the full
spectrum of natural sunlight.[2][3][6][7]

e Procedure:

[¢]

Specimen Mounting: Samples of the roofing membrane are mounted in the test chamber.

o Exposure Cycles: The samples are subjected to alternating cycles of UV light and
moisture (condensation or water spray) at controlled, elevated temperatures.[1][8][9][10] A
typical cycle might involve 8 hours of UV exposure followed by 4 hours of condensation.
[10]

o Duration: The test is run for a specified number of hours, which can range from hundreds
to thousands, to simulate years of outdoor exposure.[1]

o Evaluation: After exposure, the samples are visually inspected for any signs of
degradation such as cracking, crazing, or color change. Their physical properties may also
be re-tested and compared to unexposed samples.

ASTM D624: Standard Test Method for Tear Strength of
Conventional Vulcanized Rubber and Thermoplastic
Elastomers

This test measures the force required to tear a rubber or elastomer material.
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o Objective: To determine the tear resistance of the EPDM membrane.
e Procedure:

o Specimen Preparation: Test pieces are cut into one of several specified shapes (e.g., Type
A, B, or C).[5][11]

o Testing: The specimen is placed in the grips of a universal testing machine.

o Grip Separation: The grips are separated at a constant rate (e.g., 500 mm/min for Type A,
B, or C test pieces).[5]

o Data Recording: The force required to initiate and propagate the tear is recorded. For
some specimen types, the maximum force is recorded, while for others, a continuous
recording of the force is taken throughout the tearing process.[5]

o Calculation: The tear strength is calculated as the force per unit thickness of the material.

Logical Framework for Roofing Material Selection

The selection of an appropriate roofing material involves a logical assessment of various
factors. The following diagram illustrates a simplified decision-making workflow based on key
durability and performance criteria.
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Caption: Decision workflow for roofing material selection.
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This guide provides a foundational understanding of the long-term durability of EPDM roofing
materials in comparison to viable alternatives. The presented data and experimental protocols
should serve as a valuable resource for researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3182867?utm_src=pdf-custom-synthesis
https://www.testronixinstruments.com/blog/what-is-uv-test-astm-g154/
https://www.atlas-mts.com/knowledge-center/weathering-standards-test-methods
https://www.q-lab.com/weathering/weathering-test-standards/astm-g155
https://www.q-lab.com/weathering/weathering-test-standards/ASTM-G154
https://www.testresources.net/applications/standards/astm/astm-d624-tear-testing-for-rubber-and-elastomers
https://icc-es.org/testing/astm-g155/
https://www.kiyorndlab.com/xenon-uv-testing-as-per-astm-g155/
https://www.pacorr.com/blog/uv-weathering-test-chamber-procedure-as-per-astm-g154/
https://www.lib-chamber.com/knowledge/from-setup-to-results-a-step-by-step-guide-to-operating-an-astm-g154-uv-test-machine
https://www.intertek.com/polymers-plastics/testlopedia/accelerated-weathering-by-quv/
https://www.intertek.com/polymers-plastics/testlopedia/accelerated-weathering-by-quv/
https://www.admet.com/testing-applications/testing-standards/astm-d624-elastomer-tear-strength-testing/
https://www.benchchem.com/product/b3182867#assessing-the-long-term-durability-of-epdm-roofing-materials
https://www.benchchem.com/product/b3182867#assessing-the-long-term-durability-of-epdm-roofing-materials
https://www.benchchem.com/product/b3182867#assessing-the-long-term-durability-of-epdm-roofing-materials
https://www.benchchem.com/product/b3182867#assessing-the-long-term-durability-of-epdm-roofing-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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